Cas no 1378878-85-3 (4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1378878-85-3
• MF: C₆H₄ClIN₄S
• MW: 326.545229911804
• CID: 5059573
• Update Time: 2025-06-08

4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C6H4ClIN4S/c1-13-6-9-3(7)2-4(8)11-12-5(2)10-6/h1H3,(H,9,10,11,12)
• InChI Key： IQIYXOHHSCGJCN-UHFFFAOYSA-N
• SMILES： IC1=C2C(=NC(=NC2=NN1)SC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 2.7
• Topological Polar Surface Area: 79.8

Additional information on 4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine

Introduction to 4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1378878-85-3)

4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1378878-85-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique combination of functional groups in this molecule, such as the chloro, iodo, and methylthio substituents, makes it a valuable candidate for the development of novel therapeutic agents.

The structure of 4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine is characterized by a pyrazolo[3,4-d]pyrimidine core with specific substituents at key positions. The chloro group at the 4-position and the iodo group at the 3-position contribute to the compound's lipophilicity and potential for cellular uptake. The methylthio group at the 6-position adds to its chemical stability and reactivity. These features collectively enhance the compound's pharmacological profile and make it an attractive target for drug discovery.

Recent studies have highlighted the potential of 4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and hepatitis C viruses. The mechanism of action involves inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine has shown promise as an anticancer agent. Research conducted by a team at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective cytotoxicity observed in cancer cell lines suggests that it may have fewer side effects compared to traditional chemotherapy drugs.

The anti-inflammatory properties of 4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine have also been investigated. A study published in the Journal of Inflammation Research found that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine has been optimized to improve yield and purity. Various synthetic routes have been explored, with one notable method involving a multi-step process starting from commercially available starting materials. The key steps include the formation of the pyrazolo[3,4-d]pyrimidine core followed by selective substitution reactions to introduce the desired functional groups.

The physicochemical properties of 4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine, such as solubility and stability, have been extensively studied to ensure its suitability for pharmaceutical development. It has been found to be stable under various conditions and exhibits good solubility in both aqueous and organic solvents. These properties are crucial for formulating effective drug delivery systems.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine. Preliminary results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 4-Chloro-3-iodo-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1378878-85-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.